Cas no 2228491-32-3 (2-(1-benzofuran-5-yl)butanedioic acid)

• Product Name: 2-(1-benzofuran-5-yl)butanedioic acid
• CAS No: 2228491-32-3
• MF: C₁₂H₁₀O₅
• MW: 234.204803943634
• CID: 6471343
• PubChem ID: 165677931
• Update Time: 2025-07-22

2-(1-benzofuran-5-yl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-benzofuran-5-yl)butanedioic acid
• 2228491-32-3
• EN300-1739495

• Inchi： 1S/C12H10O5/c13-11(14)6-9(12(15)16)7-1-2-10-8(5-7)3-4-17-10/h1-5,9H,6H2,(H,13,14)(H,15,16)
• InChI Key： INTBUPJNNICKTF-UHFFFAOYSA-N
• SMILES： O1C=CC2=C1C=CC(=C2)C(C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 234.05282342g/mol
• Monoisotopic Mass: 234.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 87.7Ų

Additional information on 2-(1-benzofuran-5-yl)butanedioic acid

Introduction to 2-(1-benzofuran-5-yl)butanedioic acid (CAS No. 2228491-32-3)

2-(1-benzofuran-5-yl)butanedioic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228491-32-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural motif that combines a benzofuran moiety with a butanedioic acid backbone. The benzofuran ring, a fused aromatic system consisting of a benzene ring and a furan ring, introduces a rich array of electronic and steric properties that make this molecule a versatile scaffold for drug discovery.

The presence of the butanedioic acid (or fumaric acid) moiety in the structure contributes to its acidic nature, which is often exploited in medicinal chemistry for designing compounds with enhanced solubility, bioavailability, and interactions with biological targets. The combination of these structural features positions 2-(1-benzofuran-5-yl)butanedioic acid as a promising candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been growing interest in harnessing the structural diversity of benzoic acid derivatives for their potential pharmacological activities. The benzofuran scaffold, in particular, has been extensively studied due to its presence in numerous natural products and its demonstrated ability to modulate various biological pathways. Research has highlighted the benzofuran core as a key pharmacophore in compounds exhibiting anti-inflammatory, antioxidant, and anticancer properties.

The butanedioic acid component of 2-(1-benzofuran-5-yl)butanedioic acid further enhances its pharmacological profile by contributing to hydrogen bonding capabilities and improving interactions with target proteins. This dual functionality makes the compound an attractive candidate for designing molecules that can simultaneously engage multiple binding sites on biological targets, potentially leading to synergistic therapeutic effects.

Recent studies have begun to explore the synthetic pathways and derivatives of 2-(1-benzofuran-5-yl)butanedioic acid, aiming to optimize its chemical properties for pharmaceutical applications. Advances in synthetic methodologies have enabled the efficient preparation of this compound and its analogs, facilitating rapid screening for biological activity. Techniques such as palladium-catalyzed cross-coupling reactions and automated synthesis have been particularly useful in constructing the complex framework of this molecule.

The pharmacological investigation of 2-(1-benzofuran-5-yl)butanedioic acid has revealed several promising avenues for therapeutic intervention. Initial studies have suggested that this compound may exhibit inhibitory effects on enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase. These enzymes are key mediators of inflammation and are often targeted by nonsteroidal anti-inflammatory drugs (NSAIDs). The ability of 2-(1-benzofuran-5-yl)butanedioic acid to modulate these pathways could make it a valuable addition to existing anti-inflammatory therapies.

Additionally, the benzofuran moiety has been implicated in the development of compounds with anticancer potential. Research has demonstrated that certain benzofuran derivatives can induce apoptosis in cancer cells by disrupting critical cellular processes such as DNA replication and cell cycle regulation. The structural features of 2-(1-benzofuran-5-yl)butanedioic acid suggest that it may share similar mechanisms of action, making it a candidate for further investigation in oncology research.

The chemical stability and metabolic fate of 2-(1-benzofuran-5-yl)butanedioic acid are also areas of active interest. Understanding how this compound is processed within living systems is crucial for assessing its potential therapeutic benefits and any associated risks. Studies using computational modeling and experimental techniques have begun to unravel the metabolic pathways through which this molecule is likely to be degraded, providing insights into its bioavailability and duration of action.

In conclusion, 2-(1-benzofuran-5-yl)butanedioic acid (CAS No. 2228491-32-3) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combining a benzofuran ring with a butanedioic acid backbone, offer a rich foundation for designing novel therapeutic agents. Ongoing research into its synthetic chemistry, pharmacological activities, and metabolic profile continues to uncover new possibilities for its application in medicine.